![molecular formula C7H10N2O2S B6232173 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile CAS No. 2387344-00-3](/img/no-structure.png)
2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile
Description
“2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carboxylic acid” is a chemical compound with the CAS Number: 2287300-30-3 . It has a molecular weight of 205.23 . The IUPAC name for this compound is quinuclidine-4-carboxylic acid 2,2-dioxide .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11NO4S/c9-6(10)7-1-3-8(4-2-7)13(11,12)5-7/h1-5H2,(H,9,10) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The storage temperature for this compound is normal room temperature .Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with this compound are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile involves the reaction of 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane with a suitable nitrile compound.", "Starting Materials": [ "2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane", "A suitable nitrile compound" ], "Reaction": [ "To a solution of 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane in a suitable solvent, add a stoichiometric amount of the nitrile compound.", "Heat the reaction mixture to reflux for several hours.", "Allow the reaction mixture to cool to room temperature and then filter the resulting precipitate.", "Wash the precipitate with a suitable solvent and dry under vacuum to obtain the desired product, 2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile." ] } | |
CAS RN |
2387344-00-3 |
Product Name |
2,2-dioxo-2lambda6-thia-1-azabicyclo[2.2.2]octane-4-carbonitrile |
Molecular Formula |
C7H10N2O2S |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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